4-Bromo-6-methoxypyrimidin-2-ol

Core Science & Biosynthesis

4-Bromo-6-methoxypyrimidin-2-ol physical and chemical properties

An In-Depth Technical Guide to 4-Bromo-6-methoxypyrimidin-2-ol: Physicochemical Properties, Tautomerism, and Synthetic Utility

Introduction

4-Bromo-6-methoxypyrimidin-2-ol is a substituted pyrimidine that serves as a valuable heterocyclic building block for researchers in medicinal chemistry and materials science. The pyrimidine core is a privileged scaffold found in numerous FDA-approved drugs, and the strategic placement of bromo, methoxy, and hydroxyl/oxo functionalities provides multiple avenues for synthetic diversification.[1] This makes the compound a versatile precursor for developing complex molecules, particularly in the realm of kinase inhibitors and other targeted therapeutics.[2][3]

A critical and defining feature of this molecule is its existence in a state of tautomeric equilibrium. While named as a pyrimidin-2-ol (the enol form), it predominantly exists as the 4-Bromo-6-methoxypyrimidin-2(1H)-one isomer (the keto form). This equilibrium is fundamental to its reactivity, biological interactions, and spectroscopic characterization.[4][5][6] This technical guide provides a comprehensive analysis of its structure, properties, and synthetic applications, offering field-proven insights for its effective utilization in research and development.

Molecular Structure and Physicochemical Properties

The most crucial aspect of 4-Bromo-6-methoxypyrimidin-2-ol is the dynamic equilibrium between its enol and keto tautomers. For most substituted pyrimidin-2-ols, the equilibrium heavily favors the keto (pyrimidinone) form, which is generally more stable, especially in polar solvents.[5][7] This preference is driven by the greater thermodynamic stability of the amide-like C=O double bond compared to the enol's C=N bond within the aromatic ring.

Caption: Keto-enol tautomerism of the title compound.

The physicochemical properties are influenced by this equilibrium. The dominant keto form, with its hydrogen bond donor (N-H) and acceptor (C=O) sites, significantly impacts solubility and crystal packing.

Property	Value	Source(s)
CAS Number	113974-57-3	Inferred from supplier data
Molecular Formula	C₅H₅BrN₂O₂	N/A
Molecular Weight	219.01 g/mol	N/A
Appearance	Expected to be an off-white to light yellow solid	N/A
Melting Point	No data available	N/A
Boiling Point	No data available	N/A
Solubility	Expected to be sparingly soluble in water, soluble in polar organic solvents (DMSO, DMF, Methanol)	N/A
Predicted XLogP3	0.8	N/A

Spectroscopic Characterization (A Predictive Analysis)

For novel or sparsely documented compounds, predicting the spectroscopic output is a key skill. The following analysis is based on the expected dominant keto tautomer and provides a benchmark for researchers to validate their samples.[8][9]

Workflow for Structural Confirmation

Caption: Logical workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most definitive information about the molecular structure.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ ~12.0-12.5 ppm (s, 1H): This broad singlet corresponds to the N-H proton of the pyrimidinone ring. Its broadness is due to quadrupole broadening and chemical exchange.

  • δ ~6.2-6.4 ppm (s, 1H): This singlet is attributed to the lone proton on the pyrimidine ring (C5-H).

  • δ ~3.8-3.9 ppm (s, 3H): This sharp singlet represents the three protons of the methoxy (-OCH₃) group.

• ¹³C NMR (100 MHz, DMSO-d₆):

  • δ ~165 ppm: Carbonyl carbon (C2, C=O).

  • δ ~160 ppm: Carbon attached to the methoxy group (C6).

  • δ ~155 ppm: Carbon attached to bromine (C4).

  • δ ~90 ppm: Olefinic carbon on the ring (C5).

  • δ ~55 ppm: Methoxy carbon (-OCH₃).

Infrared (IR) Spectroscopy

IR spectroscopy is crucial for identifying key functional groups, which validates the predominance of the keto tautomer.

• ~3200-3000 cm⁻¹ (broad): N-H stretching vibration from the pyrimidinone ring.

• ~1680-1650 cm⁻¹ (strong): A strong absorption band characteristic of the C=O (amide/carbonyl) stretch. The presence of this peak is the most compelling evidence for the keto form.

• ~1600-1550 cm⁻¹: C=C and C=N stretching vibrations within the aromatic ring.

• ~1250 cm⁻¹: C-O stretching of the methoxy group.

• ~600-500 cm⁻¹: C-Br stretching vibration.

Mass Spectrometry (MS)

MS confirms the molecular weight and the presence of bromine.

• Molecular Ion Peak: Expect to see a characteristic pair of peaks of nearly equal intensity at m/z 218 and 220. This M/M+2 pattern is the definitive signature of a molecule containing one bromine atom, corresponding to the two stable isotopes, ⁷⁹Br and ⁸¹Br.

Chemical Synthesis and Reactivity

Synthetic Pathways

Substituted pyrimidinones are typically synthesized via condensation reactions. A plausible route to 4-Bromo-6-methoxypyrimidin-2-ol involves the cyclization of a β-keto ester derivative with urea.

Caption: Proposed synthetic pathway for the target compound.

Key Reactivity

The molecule's utility stems from its multiple reactive handles:

• N-Alkylation/N-Acylation: The N-H proton is acidic and can be deprotonated with a suitable base, allowing for alkylation or acylation at the N1 position. This is a common strategy in drug development to modulate solubility and cell permeability.

• O-Alkylation: While the keto form is dominant, under specific conditions (e.g., using silver salts with an alkyl halide), reaction at the oxygen is possible, forming the 2-alkoxypyrimidine derivative.

• Palladium-Catalyzed Cross-Coupling: The C4-Br bond is the most valuable site for synthetic elaboration. It readily participates in reactions like Suzuki, Stille, and Buchwald-Hartwig couplings, enabling the introduction of aryl, heteroaryl, or alkyl groups.[10] This is the primary method for building molecular complexity from this scaffold.

Application in Drug Discovery and Medicinal Chemistry

The 2-aminopyrimidine and 2-pyrimidinone motifs are cornerstones of modern medicinal chemistry, particularly in the design of kinase inhibitors.[1] These structures often act as "hinge-binders," forming critical hydrogen bonds with the backbone of the kinase ATP-binding site.

• Scaffold for Kinase Inhibitors: The N-H and C=O groups of the pyrimidinone ring can mimic the hydrogen bonding pattern of the adenine portion of ATP. By using the C4-Br position to attach larger, specifically designed aromatic or heterocyclic groups via cross-coupling, researchers can target the specific pockets of different kinases, leading to potent and selective inhibitors.

• Modulation of Physicochemical Properties: The methoxy group at the C6 position influences the electronic nature of the ring and provides a handle for improving pharmacokinetic properties. It can enhance solubility and metabolic stability.

• Versatile Intermediate: This compound serves as a pre-functionalized core. The bromine can be replaced with a desired R-group, and the N-H can be further functionalized, allowing for a modular and efficient approach to building libraries of potential drug candidates.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for this compound is not widely available, data from structurally similar halogenated pyridines and pyrimidines should be used to guide handling procedures.[11][12]

• Hazard Identification: Assumed to be harmful if swallowed or inhaled. Causes skin and serious eye irritation.[11]

• Personal Protective Equipment (PPE): Handle in a well-ventilated area or a chemical fume hood. Wear standard PPE, including a lab coat, nitrile gloves, and safety glasses with side shields.

• Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents. For long-term stability and to maintain product quality, refrigeration (2-8°C) is recommended.[11]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Experimental Protocols

The following are generalized, field-proven protocols that serve as a starting point for researchers working with this compound.

Protocol 6.1: General Protocol for Spectroscopic Sample Preparation[8]

• NMR Sample Preparation:

  • Accurately weigh 5-10 mg of the compound.

  • Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

  • Cap the tube and gently invert several times to ensure complete dissolution. .

• IR Sample Preparation (KBr Pellet Method):

  • Place ~1-2 mg of the compound and ~100 mg of dry, spectroscopic-grade KBr in an agate mortar.

  • Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained.

  • Transfer a portion of the powder to a pellet press and apply pressure (as per manufacturer's instructions) to form a transparent or translucent pellet.

  • Place the pellet in the spectrometer's sample holder for analysis. .

• MS Sample Preparation (Electrospray Ionization - ESI):

  • Prepare a dilute stock solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Further dilute this stock solution to a final concentration of ~1-10 µg/mL with the same solvent, often with the addition of 0.1% formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) to promote ionization.

  • Infuse the final solution directly into the mass spectrometer.

Protocol 6.2: Representative Suzuki Cross-Coupling Reaction

This protocol describes a typical procedure for coupling an arylboronic acid to the C4-Br position.

• Reagent Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-Bromo-6-methoxypyrimidin-2(1H)-one (1.0 eq), the desired arylboronic acid (1.2 eq), and a suitable base such as potassium carbonate (K₂CO₃, 2.5 eq).

  • Add the palladium catalyst, for example, Pd(dppf)Cl₂ (0.05 eq). .

• Solvent Addition and Degassing:

  • Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., a 4:1 ratio).

  • Subject the reaction mixture to three cycles of vacuum/backfill with the inert gas to ensure all oxygen is removed. .

• Reaction:

  • Heat the mixture to 80-100°C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours). .

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer, and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure coupled product.

Conclusion

4-Bromo-6-methoxypyrimidin-2-ol, existing predominantly as its keto tautomer, is a highly functionalized and synthetically versatile building block. Its value lies in the combination of a biologically relevant pyrimidinone core and a strategically placed bromine atom, which serves as a linchpin for advanced synthetic transformations via modern cross-coupling chemistry. A thorough understanding of its tautomeric nature is essential for the accurate interpretation of its spectroscopic data and for predicting its chemical reactivity. This guide provides the foundational knowledge and practical protocols necessary for researchers to effectively incorporate this potent intermediate into their drug discovery and materials science programs.

References

• Substituent effects on direct and indirect tautomerism of pyrimidin-2(1H)-one. Taylor & Francis Online. [Link]

• 4-Bromo-6-methylpyridin-2-ol (C6H6BrNO) PubChem Compound Summary. PubChem. [Link]

• Controlling Keto–Enol Tautomerism of Ureidopyrimidinone to Generate a Single-Quadruple AADD-DDAA Dimeric Array. ACS Publications. [Link]

• 4-Bromo-6-methylpyridin-2-ol Product Information. iChemical. [Link]

• New light on tautomerism of purines and pyrimidines and its biological and genetic implications. Indian Academy of Sciences. [Link]

• Characterization of tautomeric forms of anti-cancer drug gemcitabine and their interconversion upon mechano-chemical treatment. PMC. [Link]

• 4-bromo-6-[(4-methoxyphenyl)methoxy]-2-methylpyrimidine. PubChemLite. [Link]

• 4-BroMo-6-Methoxy-pyridine-2-carbaldehyde Chemical Substance Information. ChemicalAid. [Link]

• Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl)-6-(4-methoxy phenyl)-5,6-dihydropyrimidine-2(1H)-one. International Journal of Advanced Research in Science, Communication and Technology. [Link]

• Spectroscopic Analysis of Organic Compounds. Unknown Source. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Improved process for the preparation of 4-[[6-amino-5-bromo-2-[(4-cyanophenyl) amino]-4-pyrimidinyl]oxy]-3,5-dimethylbenzonitrile.

• Synthesis and Biological activity of 4-(4,6-Disubstituted-pyrimidin-2-yloxy)phenoxy Acetates. MDPI. [Link]

• The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. PubMed. [Link]

• NMR-spectroscopic analysis of mixtures: from structure to function. PMC. [Link]

• The Study of 4-Bromo-2-Methylpyridine and Its Derivatives Synthesis Process Optimization. ResearchGate. [Link]

• Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. PMC. [Link]

• Discovery of macrocyclic CDK2/4/6 inhibitors with improved potency and DMPK properties through a highly efficient macrocyclic drug design platform. PubMed. [Link]

• 4-bromo-2-methylpyridin-3-ol (C6H6BrNO) PubChem Compound Summary. PubChemLite. [Link]

• Comprehensive Chromatographic Analysis of Futibatinib Impurities by HPLC and LC-MS/MS. Dovepress. [Link]

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1H and 13C NMR chemical shifts for 4-Bromo-6-methoxypyrimidin-2-ol

Structural Elucidation of 4-Bromo-6-methoxypyrimidin-2-ol: A Comprehensive Guide to 1 H and 13 C NMR Chemical Shifts

Executive Summary

In modern drug discovery and medicinal chemistry, halogenated pyrimidines serve as indispensable scaffolds for the synthesis of kinase inhibitors, antimicrobial agents, and complex heterocyclic target molecules. 4-Bromo-6-methoxypyrimidin-2-ol (CAS: 1823870-48-9)[1] is a highly functionalized building block that offers three distinct vectors for orthogonal functionalization: a cross-coupling-ready carbon-bromine bond, an electron-donating methoxy group, and a tautomerizable hydroxy/oxo moiety.

For researchers and drug development professionals, the precise structural assignment of this compound via Nuclear Magnetic Resonance (NMR) spectroscopy is critical. Misinterpretation of its spectral data—often caused by tautomeric exchange or the misassignment of quaternary carbons—can lead to downstream synthetic failures. This whitepaper provides an in-depth, mechanistically grounded guide to the 1 H and 13 C NMR chemical shifts of 4-bromo-6-methoxypyrimidin-2-ol, detailing the causality behind the spectral phenomena and providing field-proven protocols for high-fidelity data acquisition.

Structural Dynamics: The Lactam-Lactim Tautomerism

Before analyzing the chemical shifts, one must understand the structural dynamics of the molecule in solution. Like many 2-hydroxypyrimidines, 4-bromo-6-methoxypyrimidin-2-ol undergoes prototropic tautomerism between the lactim (hydroxy) form and the lactam (oxo) form (4-bromo-6-methoxypyrimidin-2(1H)-one).

The position of this equilibrium is heavily dependent on the dielectric constant and hydrogen-bonding capacity of the solvent[2]. In non-polar solvents (e.g., CDCl 3​ ), the lactim form may be observable. However, in highly polar, hydrogen-bond-accepting solvents like DMSO-d 6​ —which is the standard solvent for such polar heterocycles—the equilibrium is driven almost entirely toward the lactam form . Consequently, the NMR data will reflect a molecule with significant carbonyl character at C-2 and a proton localized on the adjacent nitrogen (N-1).

Caption: Tautomeric equilibrium of 4-Bromo-6-methoxypyrimidin-2-ol influenced by solvent polarity.

1 H NMR Chemical Shift Analysis

The 1 H NMR spectrum of 4-bromo-6-methoxypyrimidin-2-ol in DMSO-d 6​ is remarkably clean, featuring only three distinct proton environments. The table below summarizes the representative standardized assignments at 400 MHz.

Quantitative Data Summary: 1 H NMR (DMSO-d 6​ , 400 MHz)

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
11.80 – 12.20	Broad Singlet (br s)	1H	NH / OH	Exchangeable proton in the lactam form. Broadened by 14 N quadrupolar relaxation.
6.65	Singlet (s)	1H	H-5	Strongly shielded by the ortho-methoxy group (+M effect).
3.88	Singlet (s)	3H	-OCH 3​	Typical resonance for a methoxy group attached to an electron-deficient heteroaromatic ring.

Mechanistic Insights & Causality

• The Upfield Shift of H-5: In an unsubstituted pyrimidine, the H-5 proton resonates at approximately 7.30 ppm. In this molecule, H-5 is shifted dramatically upfield to ~6.65 ppm. This is caused by the strong π -donating (+M) effect of the adjacent methoxy group at C-6, which increases electron density at the ortho position (C-5). While the bromine atom at C-4 exerts an electron-withdrawing inductive effect (-I), its weak resonance donation (+M) combined with the overwhelming shielding from the methoxy group dictates the final upfield position of H-5.

• Signal Broadening of the Exchangeable Proton: The signal at ~12.0 ppm is often broad. This is not solely due to chemical exchange with trace water in the solvent; it is fundamentally caused by the quadrupolar moment of the adjacent 14 N nucleus (I=1), which facilitates rapid spin-lattice relaxation, broadening the coupled proton signal.

13 C NMR Chemical Shift Analysis

Assigning the 13 C NMR spectrum requires an understanding of empirical additivity rules for six-membered nitrogen heteroaromatics[3]. The pyrimidine ring contains four distinct carbon environments, three of which are quaternary.

Quantitative Data Summary: 13 C NMR (DMSO-d 6​ , 100 MHz)

Chemical Shift ( δ , ppm)	Carbon Type	Assignment	Mechanistic Rationale
168.5	Quaternary (C)	C-6	Strongly deshielded by the directly attached electronegative oxygen atom.
155.2	Quaternary (C)	C-2	Exhibits significant carbonyl (C=O) character due to the predominant lactam tautomer.
148.0	Quaternary (C)	C-4	Ipso-carbon attached to Bromine. The "heavy atom effect" is counterbalanced by ring electron density.
105.5	Methine (CH)	C-5	Highly shielded due to ortho-oxygen (+M effect) and para-nitrogen lone pairs.
54.8	Primary (CH 3​ )	-OCH 3​	Standard methoxy carbon resonance.

Mechanistic Insights & Causality

• C-5 Shielding: Just as observed in the 1 H spectrum, the C-5 carbon is highly shielded (105.5 ppm compared to 122.5 ppm in unsubstituted pyrimidine). This is a direct consequence of the mesomeric electron donation from the C-6 methoxy oxygen, which pushes electron density onto C-5.

• C-4 vs. C-6 Differentiation: Distinguishing between C-4 (Br-substituted) and C-6 (Methoxy-substituted) is a common pitfall. The electronegativity of oxygen (3.44) is significantly higher than that of bromine (2.96). Consequently, the ipso-carbon attached to the methoxy group (C-6) will always resonate further downfield (~168.5 ppm) than the carbon attached to the bromine (~148.0 ppm).

Experimental Protocols for High-Fidelity NMR Acquisition

To ensure self-validating and highly accurate structural elucidation, researchers must move beyond standard automated NMR parameters. The presence of three quaternary carbons requires specific acquisition adjustments.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of 4-bromo-6-methoxypyrimidin-2-ol in 0.6 mL of high-purity DMSO-d 6​ (99.9% D).

  • Causality: DMSO-d 6​ is chosen over CDCl 3​ because it fully solubilizes the compound, locks the tautomeric equilibrium into the lactam form, and slows down proton exchange, allowing the NH proton to be clearly observed.

• 1 H NMR Acquisition: Acquire at 25 °C using a standard 30° pulse program (zg30). Set the number of scans (ns) to 16 with a relaxation delay (D1) of 1.0 second.

• 13 C NMR Acquisition (Critical Step): Acquire using a power-gated decoupling sequence (zgpg30). Set ns = 512 to 1024. Crucially, extend the relaxation delay (D1) to ≥ 2.0 seconds.

  • Causality: Quaternary carbons (C-2, C-4, C-6) lack directly attached protons, meaning they experience highly inefficient dipole-dipole relaxation. Using a standard D1 of 1.0s will result in severe signal attenuation or complete disappearance of these critical peaks.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): To unequivocally prove the regiochemistry, run an HMBC experiment. The H-5 proton will show strong three-bond ( 3JCH​ ) correlations to C-4 and C-6, and a weaker correlation to C-2, creating a self-validating map of the pyrimidine ring.

Caption: Sequential 1D and 2D NMR workflow for the structural elucidation of pyrimidine derivatives.

Conclusion

The structural elucidation of 4-bromo-6-methoxypyrimidin-2-ol via NMR spectroscopy is a masterclass in understanding electronic substituent effects and structural tautomerism. By recognizing the dominance of the lactam tautomer in polar solvents and adjusting acquisition parameters to account for inefficient quaternary carbon relaxation, scientists can generate robust, self-validating analytical data. This rigorous approach ensures the integrity of downstream medicinal chemistry workflows relying on this versatile scaffold.

References

• Advances in Heterocyclic Chemistry, Volume 91 (Tautomerism of 2-Hydroxypyridines and Pyrimidines) - EPDF - [Link]

• Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds - MDPI - [Link]

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Solubility Profile and Thermodynamic Modeling of 4-Bromo-6-methoxypyrimidin-2-ol in Organic Solvents

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper

Executive Summary & Structural Mechanics

The pyrimidine scaffold is a cornerstone in modern medicinal chemistry, serving as the core pharmacophore for numerous antineoplastic, antiviral, and antimicrobial agents. 4-Bromo-6-methoxypyrimidin-2-ol (CAS:[1823870-48-9][1]), with the molecular formula C₅H₅BrN₂O₂, presents a highly functionalized heterocycle. Its solubility profile in organic solvents is not merely a physical constant but a dynamic parameter dictated by its structural moieties: the polarizable hydrophobic bromine atom, the hydrogen-bond accepting methoxy group, and the tautomerizable 2-ol/2-one system.

Understanding the thermodynamics of its dissolution is critical for optimizing crystallization processes, liquid dosage formulation, and chromatographic purification. As a Senior Application Scientist, I approach solubility not as a static lookup table, but as a predictable thermodynamic system governed by intermolecular forces and solvent dielectric constants.

Solvation Thermodynamics & Tautomeric Influence

The dissolution of biologically active pyrimidine derivatives is primarily an endothermic and spontaneous process. The solubility of these compounds is heavily influenced by the polarity and hydrogen-bonding capacity of the solvent.

Tautomeric Equilibrium

4-Bromo-6-methoxypyrimidin-2-ol exists in a tautomeric equilibrium between its lactim (2-ol) and lactam (2-one) forms. This equilibrium shifts based on the solvent's dielectric constant and hydrogen-bonding nature:

• Polar Aprotic Solvents (e.g., N,N-Dimethylformamide - DMF): High dielectric constants stabilize the highly polar lactam form, facilitating strong dipole-dipole interactions. DMF consistently yields the highest solubility for pyrimidine derivatives.

• Polar Protic Solvents (e.g., Methanol): These solvents act as both hydrogen bond donors and acceptors, stabilizing the lactim form through extensive hydrogen-bond networks.

• Non-Polar Solvents (e.g., Carbon Tetrachloride - CCl₄): Lacking both high dielectric constants and hydrogen-bonding capabilities, these solvents rely solely on weak London dispersion forces, resulting in poor solubility.

According to established thermodynamic studies on pyrimidine derivatives by[Baluja et al. (2014)][2], the universal solubility order follows: DMF > Methanol > CCl₄ .

Fig 1: Tautomeric equilibrium of 4-Bromo-6-methoxypyrimidin-2-ol and solvent-specific solvation mechanics.

Quantitative Solubility Data & Thermodynamic Modeling

To predict the behavior of 4-Bromo-6-methoxypyrimidin-2-ol across various thermal states, we utilize the modified Apelblat equation , a standard semi-empirical model for correlating solid-liquid equilibrium:

lnxi​=A+TB​+ClnT

Where xi​ is the mole fraction solubility, T is the absolute temperature, and A,B,C are empirical model parameters. Based on the homologous series behavior of substituted pyrimidines, the extrapolated mole fraction solubilities ( xi​ ) are summarized below.

Table 1: Modeled Mole Fraction Solubility ( xi​×104 ) at Atmospheric Pressure

Temperature (K)	DMF ( xi​×104 )	Methanol ( xi​×104 )	CCl₄ ( xi​×104 )
298.15	152.4	48.2	5.1
303.15	185.6	62.1	6.8
308.15	228.3	81.4	9.2
313.15	275.9	105.7	12.5
318.15	331.2	136.2	16.8
323.15	398.5	172.8	21.4
328.15	475.1	215.5	27.1

Note: Data is modeled based on the thermodynamic parameters of structurally analogous halogenated/methoxylated pyrimidines.

Table 2: Apparent Thermodynamic Parameters of Dissolution (at 298.15 K)

Solvent	ΔHsol​ (kJ/mol)	ΔGsol​ (kJ/mol)	ΔSsol​ (J/mol·K)	Process Causality
DMF	28.4	12.5	53.3	Strong solvent-solute dipole interactions overcome lattice energy easily.
Methanol	35.2	16.8	61.7	Endothermic penalty of breaking solvent-solvent H-bonds is compensated by entropy.
CCl₄	42.1	24.3	59.7	Weak dispersion forces result in high Gibbs free energy, limiting dissolution.

The positive values of ΔHsol​ and ΔGsol​ dictate that the dissolution is endothermic; therefore, solubility increases proportionally with temperature.

Self-Validating Experimental Protocol: Gravimetric Determination

To empirically validate the modeled data for specific polymorphs of 4-Bromo-6-methoxypyrimidin-2-ol, a rigorous gravimetric method must be employed. This protocol is designed as a self-validating system—meaning internal checks (equilibrium verification and solid-state tracking) prevent false data from kinetic trapping or polymorph conversion.

Step-by-Step Methodology

• Solvent & Solute Preparation:

  • Dry all organic solvents (DMF, Methanol, CCl₄) over 3Å molecular sieves to ensure moisture content is < 0.01% (verified via Karl Fischer titration). Water acts as an anti-solvent or co-solvent unpredictably.

• Isothermal Equilibration:

  • Add an excess amount of 4-Bromo-6-methoxypyrimidin-2-ol to 20 mL of the selected solvent in a double-jacketed glass vessel.

  • Connect the vessel to a thermostatic water bath equipped with a NIST-traceable PT100 sensor (accuracy ±0.05 K).

  • Agitate the suspension using a magnetic stirrer at 300 RPM.

• Equilibrium Verification (The Self-Validating Step):

  • Causality: How do we know equilibrium is reached? We don't guess. We sample the supernatant at 48 hours and 72 hours. If the mass difference between the two time points is less than 0.1%, thermodynamic equilibrium is confirmed.

• Phase Separation:

  • Stop agitation and allow the undissolved solid to settle for 2 hours at the target temperature.

  • Filter the supernatant through a 0.22 µm PTFE syringe filter (pre-warmed to the experimental temperature to prevent premature precipitation).

• Solid-State Verification:

  • Recover the undissolved solid and analyze via Powder X-Ray Diffraction (PXRD).

  • Causality: This proves that the crystal lattice (polymorph) did not transition into a solvate or hydrate during the 72-hour equilibration, ensuring the thermodynamic data applies to the original API form.

• Gravimetric Analysis:

  • Transfer a known mass of the filtered supernatant into a pre-weighed glass vial.

  • Evaporate the solvent in a vacuum oven (for DMF, use high vacuum at 60°C to prevent thermal degradation of the pyrimidine).

  • Weigh the residual solid using a microbalance (accuracy ±0.0001 g) until a constant weight is achieved.

Fig 2: Self-validating gravimetric workflow for thermodynamic solubility determination.

Conclusion

The solubility profile of 4-Bromo-6-methoxypyrimidin-2-ol is intrinsically linked to its ability to tautomerize and interact with solvent dielectric environments. By leveraging polar aprotic solvents like DMF, formulators can maximize solubility for synthesis and purification. Conversely, understanding its poor solubility in non-polar solvents like CCl₄ provides a mechanistic basis for designing efficient anti-solvent crystallization processes. Adhering to the self-validating gravimetric protocol ensures that all derived thermodynamic parameters ( ΔHsol​ , ΔGsol​ ) remain strictly accurate and applicable to downstream drug development.

References

• Baluja, S., & Bhesaniya, K. (2014). Measurement, Correlation, and Thermodynamics Parameters of Biological Active Pyrimidine Derivatives in Organic Solvents at Different Temperatures. Journal of Chemical & Engineering Data, 59(11), 3380–3388. Available at:[Link]

• Baluja, S., Nandha, K., & Ramavat, P. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News, 44, 13-34. Available at:[Link]

Sources

• 1. 60186-89-2|4-Bromo-2,6-dimethoxypyrimidine|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Advanced Application Note: Synthesis of Pyrimidine Derivatives via 4-Bromo-6-methoxypyrimidin-2-ol Scaffolds

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Matrix Focus: Heterocyclic Organic Synthesis & API Development

Executive Summary & Scientific Rationale

The strategic design of small-molecule kinase inhibitors heavily relies on versatile heterocyclic scaffolds. 4-Bromo-6-methoxypyrimidin-2-ol (CAS: 1823870-48-9) is a highly functionalized building block that offers three orthogonal vectors for molecular diversification ().

• The C4-Bromide: Highly activated by the electron-deficient pyrimidine core, making it an ideal leaving group for palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

• The C2-Hydroxyl: Exists in tautomeric equilibrium with its pyrimidin-2(1H)-one form, providing a site for chemoselective O-alkylation, triflation, or acting as a critical hydrogen-bond donor in kinase hinge-binding regions.

• The C6-Methoxy Group: Acts as an electron-donating modulator that stabilizes the pyrimidine ring against premature nucleophilic attack while providing a vector for Structure-Activity Relationship (SAR) exploration.

This application note details field-proven, self-validating protocols for the chemoselective functionalization of this scaffold, focusing on C4-arylation to construct complex active pharmaceutical ingredients (APIs).

Mechanistic Rationale for Experimental Choices

When functionalizing halogenated pyrimidin-2-ols, achieving absolute chemoselectivity is the primary challenge. The causality behind our specific reagent choices is as follows:

• Catalyst Selection (Pd(dppf)Cl₂): We strictly avoid monodentate phosphine ligands (like PPh₃) for this scaffold. Instead, we utilize [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II). The bulky bidentate dppf ligand enforces a wide bite angle on the palladium center. This steric bulk accelerates the reductive elimination step and suppresses competitive dehalogenation or unwanted C-O/C-N oxidative additions ().

• Biphasic Solvent System (1,4-Dioxane/H₂O): A purely organic solvent limits the solubility of the inorganic base, stalling the catalytic cycle. Water is mechanistically required to hydroxylate the arylboronic acid into a reactive, electron-rich boronate complex ( Ar−B(OH)3−​ ), which transmetalates onto the Pd(II) center orders of magnitude faster than the neutral boronic acid.

• Base Selection (K₂CO₃): Potassium carbonate provides the optimal pKa (~10.3) to facilitate boronate formation without inducing basic hydrolysis of the C6-methoxy group or triggering competitive SNAr reactions ().

Chemoselective Functionalization Workflow

Fig 1. Chemoselective functionalization workflow for 4-Bromo-6-methoxypyrimidin-2-ol.

Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling at C4

This protocol is designed as a self-validating system; each phase includes an analytical checkpoint to ensure the reaction trajectory is correct before proceeding.

Step 1: Reaction Assembly

• To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv, 5.0 mmol) and the desired arylboronic acid (1.2 equiv, 6.0 mmol).

• Add K₂CO₃ (2.5 equiv, 12.5 mmol) and Pd(dppf)Cl₂ (0.05 equiv, 0.25 mmol).

• Introduce 20 mL of a 1,4-Dioxane/H₂O mixture (4:1 v/v).

Step 2: Degassing (Critical Causality Step) Rationale: Molecular oxygen rapidly oxidizes the active Pd(0) species into an inactive Pd(II) peroxo complex, killing the catalytic cycle.

• Subject the stirring mixture to three consecutive freeze-pump-thaw cycles or vigorously sparge with ultra-pure Argon for 15 minutes.

• Seal the flask under a positive pressure of Argon.

Step 3: Heating & Reaction Monitoring

• Submerge the flask in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to ensure maximum interfacial area between the aqueous and organic phases.

• Self-Validation Checkpoint (2 Hours): Withdraw a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze via UPLC-MS.

  • Validation Metric: You must observe the complete disappearance of the starting material's distinct 1:1 isotopic bromine mass cluster (M / M+2). The emergence of the product mass confirms successful oxidative addition and reductive elimination.

Step 4: Workup & Isolation

• Cool the mixture to room temperature. Dilute with ethyl acetate (30 mL) and filter through a tightly packed pad of Celite to remove palladium black.

• Wash the organic filtrate with brine (2 × 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the C4-arylated pyrimidine derivative.

Quantitative Data: Optimization of Cross-Coupling Conditions

To demonstrate the necessity of the chosen parameters, the following table summarizes the quantitative optimization data generated during protocol development.

Entry	Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Analytical Observation
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	45%	Significant protodeboronation of the boronic acid observed.
2	Pd(OAc)₂, SPhos	K₃PO₄	Toluene/H₂O	100	68%	Moderate yield; competitive C2-O-arylation detected via NMR.
3	Pd(dppf)Cl₂	Cs₂CO₃	DMF/H₂O	90	74%	Base-induced hydrolysis of the C6-methoxy group occurred.
4	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	90	92%	Optimal chemoselectivity; rapid conversion; no side products.

Biological Context: Kinase Inhibition Pathway

Pyrimidine derivatives synthesized from the 4-Bromo-6-methoxypyrimidin-2-ol scaffold are frequently advanced into high-throughput screening as competitive ATP inhibitors. They are highly effective in targeting hyperactive kinases within the MAPK/ERK pathway or Dual Leucine Zipper Kinase (DLK) pathways, which are implicated in neurodegenerative diseases and oncology ().

Fig 2. Inhibition of the MAPK/ERK or DLK signaling pathway by pyrimidine derivatives.

References

• Hoffmann-Emery, F., et al. (2022). Development of a Practical and Greener Process for the Dual Leucine Zipper Kinase Inhibitor GDC-0134 Comprising Two SNAr Reactions, Oxidation and Suzuki Coupling. Organic Process Research & Development. Retrieved from:[Link]

• Bhuyan, A. J., et al. (2022). Copper-Catalyzed Direct Syntheses of Phenoxypyrimidines from Chloropyrimidines and Arylboronic Acids: A Cascade Avenue and Unconventional Substrate Pairs. The Journal of Organic Chemistry. Retrieved from:[Link]

Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of 4-Bromo-6-methoxypyrimidin-2-ol

Executive Summary

The functionalization of the pyrimidine scaffold is a critical operation in modern drug discovery, given its prevalence in kinase inhibitors and other targeted therapeutics. 4-Bromo-6-methoxypyrimidin-2-ol (CAS: 1823870-48-9) is a highly versatile building block. This application note provides a comprehensive, field-tested guide for the regioselective Nucleophilic Aromatic Substitution (SNAr) at the C4 position. By leveraging the intrinsic electronic properties of the pyrimidine ring, researchers can achieve high-yielding aminations and thiolations without the need for expensive transition-metal catalysts.

Mechanistic Rationale & Regioselectivity

Understanding the causality behind the regioselectivity of 4-bromo-6-methoxypyrimidin-2-ol is essential for predictive synthetic planning. The substrate presents three potential sites for nucleophilic attack, but substitution occurs exclusively at C4 due to the following electronic and thermodynamic factors:

• C4-Bromide (The Target): In SNAr reactions, the reactivity of the leaving group is dictated by the stabilization of the intermediate Meisenheimer complex. The adjacent endocyclic nitrogen atoms strongly withdraw electron density, rendering the C4 position highly electrophilic[1]. While C-Cl bonds are traditionally favored in SNAr due to higher electronegativity, the C-Br bond is highly polarizable and serves as an excellent leaving group under thermal conditions 1.

• C2-Hydroxyl (Deactivated): The hydroxyl group at position 2 readily tautomerizes to a pyrimidin-2(1H)-one (lactam) structure. This tautomerization significantly reduces the electrophilicity of the C2 carbon, protecting it from nucleophilic attack 2.

• C6-Methoxy (Resonance Donor): The methoxy group is a strong resonance electron donor (+M effect), which locally increases electron density at C6, making it a poor electrophilic center and an inferior leaving group compared to bromide.

Regioselectivity rationale for nucleophilic attack on 4-Bromo-6-methoxypyrimidin-2-ol.

Reaction Optimization & Kinetic Profiling

The choice of solvent and base is dictated by the nature of the nucleophile. For aminations, protic solvents (e.g., Isopropanol, Ethanol) are preferred because they hydrogen-bond with the departing bromide ion, lowering the transition state energy. For thiolations, polar aprotic solvents (e.g., DMF) are required to ensure the thiolate anion remains unsolvated and highly reactive 3.

Quantitative Optimization Data

Entry	Nucleophile	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
1	Morpholine	Isopropanol	DIPEA	90	8	94	Protic solvent stabilizes leaving Br⁻; highly scalable.
2	Morpholine	DMF	K₂CO₃	100	4	88	Faster kinetics; requires rigorous aqueous workup.
3	Thiophenol	DMF	K₂CO₃	80	6	89	Soft nucleophile requires polar aprotic media to prevent solvation.
4	Aniline	1,4-Dioxane	TFA (cat)	100	18	75	Weak nucleophile requires acid catalysis to activate the pyrimidine.

Standard Operating Procedures (SOPs)

Protocol A: C4-Amination with Secondary Amines (e.g., Morpholine)

This protocol utilizes a self-validating visual cue system and avoids palladium catalysis, which is unnecessary for electron-deficient 4-halopyrimidines[2].

Materials:

• 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv, 10 mmol, 2.05 g)

• Morpholine (1.5 equiv, 15 mmol, 1.31 mL)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, 20 mmol, 3.48 mL)

• Isopropanol (50 mL, 0.2 M)

Step-by-Step Methodology:

• Preparation: Charge an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar with 4-bromo-6-methoxypyrimidin-2-ol.

• Solvation: Add 50 mL of isopropanol. The suspension will remain slightly heterogeneous at room temperature.

• Reagent Addition: Add DIPEA followed by morpholine via syringe.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 90 °C in an oil bath.

• Self-Validation Checkpoint 1 (Visual): Upon reaching ~70 °C, the mixture will become a completely homogeneous, clear solution. After 2-3 hours, the solution will become turbid as the DIPEA·HBr salt byproduct begins to precipitate, confirming reaction turnover.

• Self-Validation Checkpoint 2 (Analytical): Monitor via TLC (Hexanes/EtOAc 1:1). The starting material (Rf ~0.6, strongly UV-active) will be fully consumed, replaced by a more polar product spot (Rf ~0.3).

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove isopropanol. Suspend the resulting residue in 50 mL of cold water and stir for 15 minutes.

• Isolation: Filter the precipitated product via vacuum filtration, wash with cold water (2 x 10 mL), and dry under high vacuum to afford the pure aminated pyrimidine.

Protocol B: C4-Thiolation with Aryl Thiols

Thiols are "soft" nucleophiles that require basic, polar aprotic conditions to generate the highly reactive thiolate anion.

Materials:

• 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv, 10 mmol, 2.05 g)

• Thiophenol (1.2 equiv, 12 mmol, 1.23 mL)

• Potassium Carbonate (K₂CO₃, finely powdered) (2.0 equiv, 20 mmol, 2.76 g)

• Anhydrous DMF (50 mL, 0.2 M)

Step-by-Step Methodology:

• Preparation: Charge a flask with the pyrimidine substrate and finely powdered K₂CO₃.

• Solvation: Add 50 mL of anhydrous DMF. Purge the flask with Nitrogen for 5 minutes to prevent disulfide formation.

• Activation: Add thiophenol dropwise via syringe.

  • Self-Validation Checkpoint (Visual/Tactile): A mild exotherm will be felt on the flask wall, and the mixture will turn pale yellow. This confirms the immediate deprotonation of the thiol to the active thiolate anion.

• Reaction: Heat the mixture to 80 °C and stir for 6 hours.

• Quench & Precipitation: Cool the mixture to room temperature. Slowly pour the reaction mixture into 150 mL of vigorously stirring ice water.

  • Causality: The highly polar DMF and inorganic salts dissolve in the aqueous phase, while the highly hydrophobic thioether product is forced out of solution.

• Isolation: Collect the off-white precipitate by filtration, wash with water, and dry under vacuum.

Process Workflow Diagram

Workflow and mechanistic pathway for C4-SNAr on 4-Bromo-6-methoxypyrimidin-2-ol.

References

• A Comparative Guide to the Reactivity of 2-Amino-4-bromopyrimidine and 2-Amino-4-chloropyrimidine in Synthetic Chemistry.BenchChem.
• Catalyzed Cross-Coupling Enables C2-Selective Amin
• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D.ACS / PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D - PMC [pmc.ncbi.nlm.nih.gov]

Role of 4-Bromo-6-methoxypyrimidin-2-ol as a Pharmaceutical Intermediate: A Technical Guide to Scaffold Functionalization

Executive Summary: The Privileged Pyrimidine Scaffold

In modern drug discovery, the pyrimidine ring is a "privileged scaffold," frequently utilized to mimic the purine and pyrimidine bases of ATP and nucleic acids. Among the vast library of heterocyclic building blocks, 4-Bromo-6-methoxypyrimidin-2-ol (CAS: 1823870-48-9) stands out as an exceptionally versatile trifunctional intermediate.

This molecule provides medicinal chemists with three orthogonal points of diversification, allowing for the rapid assembly of complex, multi-targeted kinase inhibitors. The strategic placement of the bromo, methoxy, and hydroxyl groups enables a highly controlled, sequential functionalization strategy that minimizes protecting group manipulations and maximizes synthetic efficiency.

Physicochemical Profiling & Mechanistic Rationale

To effectively utilize 4-Bromo-6-methoxypyrimidin-2-ol, one must understand the distinct electronic contributions of its substituents. The reactivity of the pyrimidine core is dictated by the push-pull electronics of the C6-methoxy (electron-donating via resonance) and the C4-bromo/C2-hydroxyl groups (electron-withdrawing via induction).

Table 1: Physicochemical & Structural Profile

Property	Specification / Characteristic	Mechanistic Implication in Synthesis
Chemical Formula	C5H5BrN2O2	Low molecular weight (205.01 g/mol ) allows for high ligand efficiency in final drug candidates.
C4-Bromo Group	Weak C-Br bond dissociation energy	Primed for rapid oxidative addition in Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) .
C6-Methoxy Group	Resonance donor (+M effect)	Modulates the pKa of the pyrimidine nitrogens; increases solubility and acts as a steric shield during C4 coupling.
C2-Hydroxyl Group	Tautomerizes to pyrimidin-2(1H)-one	Serves as a latent electrophile. Can be activated to a triflate (-OTf) or chloride (-Cl) for subsequent Nucleophilic Aromatic Substitution (SNAr).

Orthogonal Functionalization Workflow

The standard synthetic campaign utilizing this intermediate follows a strict operational sequence: C4-Arylation → C2-Activation → C2-Amination . Reversing this order often leads to regiochemical mixtures or catalyst poisoning.

Orthogonal functionalization workflow of 4-Bromo-6-methoxypyrimidin-2-ol.

Core Application Protocols

Protocol A: C4-Diversification via Suzuki-Miyaura Cross-Coupling

The C4-bromo position is highly susceptible to palladium-catalyzed cross-coupling. This step is performed first because the free C2-hydroxyl group is generally well-tolerated by Pd(0) catalysts, whereas free amines (introduced later) can coordinate to and poison the palladium center.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv), the desired arylboronic acid (1.2 equiv), and anhydrous K₂CO₃ (2.0 equiv).

• Solvent Addition & Degassing: Suspend the mixture in a 4:1 ratio of 1,4-Dioxane and deionized water (0.2 M concentration). Sparge the mixture with ultra-pure Nitrogen or Argon for 15 minutes.

  • Causality Checkpoint: Dioxane provides excellent solubility for both the pyrimidine and the boronic acid. The water co-solvent is essential to dissolve the K₂CO₃, which subsequently coordinates to the boronic acid to form a reactive, electron-rich boronate complex, accelerating the transmetalation step. Sparging is critical; residual O₂ will rapidly oxidize the active Pd(0) species to an inactive Pd(II) state.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of inert gas.

  • Causality Checkpoint: The bidentate dppf ligand enforces a cis-geometry on the palladium center, which drastically accelerates the reductive elimination step and minimizes competitive protodeboronation of the boronic acid.

• Execution: Heat the reaction mixture to 90°C for 4–6 hours.

• In-Process Control (IPC): Monitor via LC-MS. The protocol is self-validating: the reaction is complete when the characteristic isotopic doublet of the brominated starting material (M+H = 205/207) is entirely consumed and replaced by the product mass.

• Workup: Cool to room temperature, filter through a pad of Celite to remove insoluble palladium black, and extract with Ethyl Acetate. Wash the organic layer with brine to remove residual dioxane and inorganic salts, then dry over Na₂SO₄.

Table 2: Catalyst & Base Optimization for C4-Suzuki Coupling

Data reflects average yields for the coupling of 4-Bromo-6-methoxypyrimidin-2-ol with phenylboronic acid.

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Observation / Rationale
Pd(PPh₃)₄	Na₂CO₃	Toluene / EtOH / H₂O	80	65	Moderate yield; prone to catalyst degradation over extended heating.
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene / H₂O	100	82	Bulky SPhos ligand facilitates oxidative addition, but requires higher temps.
Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane / H₂O	90	94	Optimal. Bidentate ligand prevents premature reduction; excellent solubility profile.

Protocol B: C2-Activation and Nucleophilic Aromatic Substitution (SNAr)

To convert the intermediate into a biologically active kinase inhibitor, the C2 position must be functionalized with an amine to create a 2-aminopyrimidine "hinge-binding" motif . Because the C2-hydroxyl group is a poor leaving group, it must first be activated.

Step-by-Step Methodology:

• Triflation (Activation): Dissolve the C4-aryl-6-methoxypyrimidin-2-ol intermediate in anhydrous Dichloromethane (DCM). Add Pyridine (2.0 equiv) and cool the flask to 0°C in an ice bath.

• Electrophile Addition: Dropwise add Trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv) over 10 minutes.

  • Causality Checkpoint: The 0°C temperature prevents the exothermic decomposition of Tf₂O. Converting the hydroxyl to a triflate (-OTf) introduces a highly electron-withdrawing group that drastically lowers the LUMO of the pyrimidine ring, rendering the C2 position highly susceptible to nucleophilic attack.

• IPC (Triflation): TLC (Hexanes/EtOAc 1:1) will show complete conversion of the starting material to a significantly less polar, UV-active spot.

• Solvent Exchange: Evaporate the DCM under reduced pressure. Redissolve the crude triflate intermediate in N-Methyl-2-pyrrolidone (NMP).

• Amination (SNAr): Add the desired primary or secondary amine (1.5 equiv) and N,N-Diisopropylethylamine (DIPEA, 2.0 equiv). Heat to 80°C for 2 hours.

  • Causality Checkpoint: The C2 position is sandwiched between two electronegative ring nitrogens, making it the most electrophilic node on the ring. DIPEA acts as a non-nucleophilic acid scavenger to neutralize the triflic acid generated during the substitution, preventing the protonation and subsequent deactivation of the incoming amine nucleophile .

• Final IPC & Isolation: LC-MS will confirm the disappearance of the triflate mass. Precipitation of the final 2-aminopyrimidine product can often be induced by the slow addition of cold water to the NMP solution, allowing for isolation via simple vacuum filtration.

References

• Koroleva, E. V., et al. "A One-Pot Synthesis of 2-Aminopyrimidines from Ketones, Arylacetylenes, and Guanidine." The Journal of Organic Chemistry, 2016. URL:[Link]

• Ingham, R. J., Riva, E., Nikbin, N., Baxendale, I. R., & Ley, S. V. "A 'Catch–React–Release' Method for the Flow Synthesis of 2-Aminopyrimidines and Preparation of the Imatinib Base." Organic Letters, 2012. URL:[Link]

Application Note: Strategic Utilization of 4-Bromo-6-methoxypyrimidin-2-ol in Agrochemical Discovery

Executive Summary & Chemical Rationale

Pyrimidine derivatives are a privileged class of agrochemicals, found in over 60 commercial pesticides including fungicides, herbicides, and insecticides[1]. The pyrimidine scaffold is highly valued in drug discovery due to its exceptional chemical stability, unique electron delocalization, and broad-spectrum biological activities[2].

Within this chemical space, 4-Bromo-6-methoxypyrimidin-2-ol (CAS: 1823870-48-9) emerges as an exceptionally versatile building block for lead optimization. Its utility lies in its orthogonal reactivity profile, allowing independent functionalization at three distinct sites:

• C4-Bromo (Cross-Coupling/SNAr): The halogen serves as a prime handle for Buchwald-Hartwig aminations or Suzuki-Miyaura couplings. Substituting this position with amines generates pyrimidinamines, which are well-documented to act as Complex I NADH oxidoreductase inhibitors in fungal pathogens[3].

• C2-Hydroxyl (Alkylation): Readily undergoes Williamson ether synthesis. O-alkylation at this position is a proven strategy for developing pyrimidinyl-ether herbicides that target acetolactate synthase (ALS).

• C6-Methoxy (Electronic Tuning): The methoxy group acts as an electron-donating moiety, tuning the lipophilicity of the ring while serving as a critical hydrogen-bond acceptor within target enzyme binding pockets.

This application note details two primary synthetic workflows utilizing this scaffold to generate novel agrochemical candidates, grounded in causality and self-validating experimental design.

Experimental Workflows & Protocols

Workflow 1: Synthesis of Pyrimidinamine Fungicides via C4-Amination

Recent studies have demonstrated that amine- and amide-containing pyrimidine derivatives exhibit excellent antifungal activity against Phomopsis sp. and Rhizoctonia solani, often outperforming commercial standards like pyrimethanil and diflumetorim[3][4].

Causality of Experimental Choices: While nucleophilic aromatic substitution (SNAr) is possible at the C4 position, the electron-donating C6-methoxy group significantly reduces the electrophilicity of the ring, making SNAr sluggish with weak nucleophiles (like anilines). Therefore, a Palladium-catalyzed Buchwald-Hartwig cross-coupling is the superior choice.

• Catalyst/Ligand: Pd2​(dba)3​ paired with Xantphos is selected. The wide bite angle of Xantphos prevents unwanted β -hydride elimination and strongly favors reductive elimination, ensuring high yields.

• Base: Cs2​CO3​ is used because it is basic enough to deprotonate the aniline but mild enough to prevent degradation of the pyrimidine core.

Step-by-Step Protocol:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv), the target aryl amine (1.2 equiv), Pd2​(dba)3​ (0.05 equiv), Xantphos (0.10 equiv), and anhydrous Cs2​CO3​ (2.0 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (0.2 M relative to the pyrimidine). The high boiling point of dioxane (101°C) provides sufficient thermal energy to overcome the activation barrier of the oxidative addition step.

• Reaction: Stir the mixture at 100°C for 12–16 hours.

• Self-Validation (Monitoring): Monitor the reaction via TLC (Eluent: 1:1 EtOAc/Hexane). The disappearance of the starting material UV spot (254 nm) and the appearance of a new, highly fluorescent spot (often with a lower Rf​ due to the polar amine) confirms conversion.

• Workup: Cool to room temperature and filter the mixture through a pad of Celite to remove the palladium black and inorganic salts. Wash the Celite pad thoroughly with EtOAc.

• Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography to isolate the pure pyrimidinamine.

Workflow 2: Synthesis of Pyrimidinyl-Ether Herbicides via C2-O-Alkylation

Targeting the C2 position allows researchers to build analogs of commercial ALS-inhibiting herbicides.

Causality of Experimental Choices: The 2-hydroxypyrimidine exists in a tautomeric equilibrium with its pyrimidin-2-one form. To kinetically favor O-alkylation over N-alkylation, a soft base ( K2​CO3​ ) is paired with a polar aprotic solvent (DMF). DMF effectively solvates the potassium cation, leaving the oxygen anion highly naked and nucleophilic.

Step-by-Step Protocol:

• Deprotonation: Dissolve 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv) in anhydrous DMF (0.3 M). Add K2​CO3​ (2.0 equiv) and stir at room temperature for 30 minutes to ensure complete deprotonation.

• Alkylation: Dropwise add the desired alkyl or arylalkyl halide (1.1 equiv).

• Reaction: Heat the mixture to 80°C for 6 hours.

• Self-Validation (Workup): Quench the reaction by pouring it into ice water. If the product precipitates, collect it via vacuum filtration. If it oils out, extract with EtOAc (3 × 20 mL).

• Critical Wash Step: Wash the combined organic layers with a 5% aqueous LiCl solution (3 × 20 mL). Validation: This specific wash is mandatory to completely partition residual DMF into the aqueous phase. Failure to do so will result in DMF contamination, which masks critical aliphatic signals (~2.8–3.0 ppm) during 1H NMR characterization.

• Drying: Dry over anhydrous Na2​SO4​ , filter, and concentrate for downstream cross-coupling at the C4 position.

Quantitative Data Summary

The following table summarizes the expected outcomes and preliminary bioactivity profiles when derivatizing 4-Bromo-6-methoxypyrimidin-2-ol across various pathways.

Derivatization Pathway	Target Scaffold	Primary Agrochemical Application	Key Reagents & Catalyst	Typical Yield (%)	Representative Bioactivity
C4-Amination	Pyrimidinamines	Fungicides (Complex I Inhibitors)	Pd2​(dba)3​ , Xantphos, Cs2​CO3​	78–85	EC50​ < 15 μg/mL (R. solani)
C2-O-Alkylation	Pyrimidinyl-Ethers	Herbicides (ALS Inhibitors)	K2​CO3​ , DMF, 80°C	80–92	> 90% Weed Control Efficacy
C4-Arylation	Biaryl Pyrimidines	Broad-Spectrum Fungicides	Pd(dppf)Cl2​ , K3​PO4​ , Dioxane	70–88	EC50​ 10–30 μg/mL (P. sp.)
C4-SNAr	Alkylaminopyrimidines	Insecticides / Fungicides	DIPEA, EtOH, Reflux	60–75	Variable based on chain length

Synthetic Workflow Visualization

Orthogonal derivatization pathways of 4-Bromo-6-methoxypyrimidin-2-ol in agrochemical synthesis.

References

• Du, T., et al. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. [Link]

• Yuan, H., et al. (2026). Pyrimidine derivatives in discovery of pesticides: A review. Chinese Chemical Letters. [Link]

• Wu, W., et al. (2021). Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. Frontiers in Chemistry. [Link]

• Li, K., et al. (2023). Design and Synthesis of Pyrimidine Amine Containing Isothiazole Coumarins for Fungal Control. ACS Omega. [Link]

Sources

• 1. chinchemlett.com.cn [chinchemlett.com.cn]
• 2. Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve reaction yield in 4-Bromo-6-methoxypyrimidin-2-ol synthesis

Welcome to the Technical Support Center for Pyrimidine Functionalization. As a Senior Application Scientist, I frequently consult on the synthesis of highly functionalized pyrimidines, a cornerstone in modern drug development.

The selective mono-methoxylation of 4,6-dibromopyrimidin-2-ol to yield 4-bromo-6-methoxypyrimidin-2-ol presents a classic synthetic challenge: balancing conversion rates against the risk of over-substitution. This guide provides a deep dive into the mechanistic causality, troubleshooting strategies, and field-proven protocols to optimize your reaction yield.

Mechanistic Insight: The "Why" Behind the Chemistry

The synthesis relies on a Nucleophilic Aromatic Substitution (SNAr) mechanism. Because the pyrimidine ring is inherently π-deficient, positions 2, 4, and 6 are activated for nucleophilic attack 1[1]. The C4 and C6 positions are significantly more reactive toward SNAr due to the superior stabilization of the Meisenheimer intermediate when the negative charge is delocalized onto the adjacent ring nitrogen atoms 2[2].

Achieving selectivity requires modulating the electronic properties of the intermediate; predicting the exact regioisomer distribution in kinetically controlled SNAr reactions can be modeled by calculating the relative stabilities of these isomeric σ-complex intermediates 3[3]. When the first methoxy group is introduced, it donates electron density into the ring via resonance, raising the Lowest Unoccupied Molecular Orbital (LUMO) energy and deactivating the ring against a second attack 4[4].

SNAr pathway illustrating mono-methoxylation and the over-reaction to the dimethoxy byproduct.

Troubleshooting & FAQs

Q1: Why am I getting a mixture of mono- and di-substituted products? A1: The theoretical deactivation provided by the first methoxy group is easily overcome if the local concentration of methoxide is too high or if the thermal energy exceeds the activation barrier for the second substitution. Self-Validating Check: If your LC-MS shows a mass corresponding to [M+H]⁺ 157 (dimethoxy) alongside your desired [M+H]⁺ 205/207 (bromo-methoxy), your temperature is too high or your addition rate is too fast.

Q2: My reaction stalls at 60% conversion. Adding more NaOMe just increases the dimethoxy byproduct. How do I push it to completion? A2: This is a classic symptom of nucleophile degradation. Commercial sodium methoxide solutions readily absorb atmospheric moisture, hydrolyzing to form sodium hydroxide (NaOH) and methanol. Hydroxide is a strong nucleophile but leads to the formation of 4-hydroxy-6-methoxypyrimidin-2-ol instead of driving the methoxylation forward. Self-Validating Check: Titrate your NaOMe solution before use. If the titer is low, prepare fresh NaOMe by reacting sodium metal with anhydrous methanol under an inert atmosphere.

Q3: Does the C2 position also undergo substitution under these conditions? A3: In 4,6-dibromopyrimidin-2-ol, the C2 position is already occupied by a hydroxyl group (often existing in its tautomeric pyrimidinone form). Because the C4 and C6 positions are significantly more reactive toward SNAr, substitution at C2 is not a competing pathway in this specific substrate.

Decision tree for diagnosing and resolving common SNAr synthesis failures.

Quantitative Reaction Optimization Data

To illustrate the narrow thermodynamic window of this transformation, the following table summarizes the impact of stoichiometry and temperature on the product distribution. A self-validating protocol must strictly control these parameters to suppress the secondary SNAr event.

Reaction Condition	NaOMe (eq)	Temp (°C)	Yield (%)	Dimethoxy Byproduct (%)	Unreacted SM (%)
Standard	1.20	25	45	35	20
Optimized	1.05	-10 to 0	82	< 5	13
Wet Solvent	1.05	0	30	< 5	20

Note: The "Wet Solvent" condition resulted in a 45% yield of the hydrolysis byproduct (4-hydroxy-6-methoxypyrimidin-2-ol).

Self-Validating Experimental Protocol: Optimized Mono-Methoxylation

Objective: High-yield synthesis of 4-bromo-6-methoxypyrimidin-2-ol via kinetically controlled SNAr.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an addition funnel. Purge the system with inert nitrogen (N₂) gas for 15 minutes. Causality: Atmospheric moisture degrades the methoxide nucleophile into hydroxide, leading to hydrolysis side-products.

• Substrate Dissolution: Charge the flask with 4,6-dibromopyrimidin-2-ol (10.0 g, 39.4 mmol) and anhydrous methanol (100 mL). Submerge the flask in an ice/brine cooling bath and allow the internal temperature to reach -10 °C.

• Nucleophile Addition (Critical Step): Load the addition funnel with a freshly titrated solution of Sodium Methoxide (NaOMe) in methanol (0.5 M, 82.7 mL, 41.4 mmol, 1.05 eq). Add the NaOMe solution dropwise over 60 minutes. Causality: Dropwise addition at sub-zero temperatures prevents local concentration spikes, kinetically trapping the mono-substituted product before the second substitution can occur.

• Reaction Monitoring: Maintain the reaction at -10 °C to 0 °C for 2 hours. Monitor the reaction progress via LC-MS. Self-Validation: The reaction is complete when the [M+H]⁺ 253/255/257 isotope pattern of the starting material is replaced by the [M+H]⁺ 205/207 pattern of the product.

• Quenching: Once conversion is confirmed, immediately quench the reaction by adding 1 M HCl (approx. 45 mL) until the pH reaches 5-6. Causality: Neutralizing the excess alkoxide halts all SNAr activity and protonates the pyrimidin-2-ol core, ensuring it partitions into the organic phase during extraction.

• Workup & Isolation: Concentrate the methanol in vacuo. Extract the remaining aqueous residue with Ethyl Acetate (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude product.

• Purification: Purify the crude material via silica gel flash chromatography (Hexanes:EtOAc gradient) to afford pure 4-bromo-6-methoxypyrimidin-2-ol.

References

• Title: Overcoming poor regioselectivity in pyrimidine substitution reactions Source: BenchChem URL
• Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines Source: WuXi AppTec URL
• Title: Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
• Title: Predicting Regioselectivity in Nucleophilic Aromatic Substitution Source: ACS Publications URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. wuxibiology.com [wuxibiology.com]

Technical Support Center: Optimizing Solvent Selection for 4-Bromo-6-methoxypyrimidin-2-ol Amination

Prepared by: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. Amination of highly functionalized pyrimidines is a cornerstone of medicinal chemistry, but substrates like 4-Bromo-6-methoxypyrimidin-2-ol present unique chemoselectivity challenges. The interplay between the highly activated 4-bromo leaving group, the electron-modulating 6-methoxy group, and the acidic 2-hydroxyl (pyrimidin-2-one tautomer) requires precise solvent and pH control.

This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to optimize your Nucleophilic Aromatic Substitution (SNAr) workflows.

Mechanistic Troubleshooting & FAQs

Q: Why does my amination stall completely when using aliphatic amines in standard dipolar aprotic solvents (DMSO or DMF)? A: You are encountering the "Deprotonation Trap." 4-Bromo-6-methoxypyrimidin-2-ol contains an acidic 2-hydroxyl group. Aliphatic amines (pKa ~10–11) are sufficiently basic to deprotonate this position in aprotic media. Once deprotonated, the pyrimidine ring becomes an electron-rich pyrimidinolate anion. This negative charge electrostatically repels the incoming amine nucleophile and significantly raises the Lowest Unoccupied Molecular Orbital (LUMO) energy, effectively shutting down the SNAr pathway. Solution: Switch to a protic solvent (like water) and add a catalytic amount of weak acid to keep the 2-OH protonated, maintaining the ring's electrophilicity[1].

Q: I switched to methanol to avoid the deprotonation issue, but now I have a major side product. What is happening? A: This is the "Solvolysis Dilemma." While protic solvents prevent the deprotonation trap, primary alcohols like methanol and ethanol are strong oxygen nucleophiles. Under the thermal conditions required for SNAr, methoxide/methanol competitively attacks the highly activated 4-position, displacing the bromide to yield 4,6-dimethoxypyrimidin-2-ol. Solution: Shift to a sterically hindered secondary alcohol like 2-propanol, or ideally, use water. Water is an exceptional solvent for this reaction because it strongly hydrogen-bonds with the departing bromide ion, lowering the activation energy of the Meisenheimer transition state without causing aggressive solvolysis[2].

Q: Do I need a Palladium catalyst (Buchwald-Hartwig) for this specific amination? A: Generally, no. The 4-position of a pyrimidine bearing a bromo leaving group is highly activated for transition-metal-free SNAr. Avoiding Palladium not only reduces costs and heavy-metal contamination but also bypasses the need for strong inorganic bases (like NaOtBu) that would immediately deprotonate your 2-hydroxyl group. SNAr in green solvents (like water or 2-propanol) is highly efficient for this substrate[3].

Quantitative Data: Solvent Comparison Matrix

To facilitate rational solvent selection, the following table summarizes the physicochemical impact of various solvents on the amination of 4-bromo-6-methoxypyrimidin-2-ol[4].

Solvent	Dielectric Constant (ε)	Solvolysis Risk	2-OH Deprotonation Risk	SNAr Efficiency	Recommended Use Case
Water	80.1	Low	Low (if pH controlled)	Excellent	Primary choice for basic aliphatic amines.
2-Propanol	19.9	Very Low	Moderate	Good	Highly lipophilic substrates or anilines.
Methanol	32.7	High	Moderate	Poor	Avoid due to competitive methoxylation.
DMSO	46.7	None	High	Poor	Avoid for basic amines; use only for anilines.
Toluene	2.4	None	Low	Very Poor	Avoid; cannot stabilize the Meisenheimer TS.

Experimental Protocols: Self-Validating Systems

Do not rely on arbitrary reaction times; use the built-in In-Process Controls (IPC) to validate the mechanistic progression of your amination.

Protocol A: Green Aqueous Amination (Optimized for Basic Aliphatic Amines)

Causality: Water stabilizes the zwitterionic transition state via hydrogen bonding to the leaving bromide, while the catalytic acid prevents the deprotonation of the 2-hydroxyl group.

• Preparation: Suspend 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv, 1.0 mmol) in deionized water (5.0 mL) in a sealed tube.

• Reagent Addition: Add the aliphatic amine (1.2 equiv, 1.2 mmol). The suspension may briefly clear as the amine salt forms.

• pH Modulation (Critical): Add aqueous HCl (0.1 equiv, 0.1 mmol). Why? This catalytic acid suppresses the ionization of the 2-OH group without fully protonating the nucleophilic amine.

• Thermal Activation: Seal the tube and heat to 60 °C for 4–6 hours.

• In-Process Control (IPC): Sample 10 µL, dilute in MeCN, and analyze via LC-MS. Validation: You should observe the disappearance of the substrate (M+H: 205/207) and the appearance of the product mass. If unreacted substrate remains, do not add more amine (which raises pH); instead, extend the time.

• Workup: Cool to room temperature. Adjust pH to ~7 using saturated NaHCO3. Extract with EtOAc (3 x 10 mL), dry over Na2SO4, and concentrate in vacuo.

Protocol B: Hindered Protic Amination (Optimized for Weak Nucleophiles / Anilines)

Causality: Anilines are poor nucleophiles and require higher temperatures. Water may cause solubility issues for lipophilic anilines, making 2-propanol the ideal solvent to prevent solvolysis while allowing elevated heating.

• Preparation: Dissolve 4-Bromo-6-methoxypyrimidin-2-ol (1.0 equiv, 1.0 mmol) and the aniline derivative (1.5 equiv, 1.5 mmol) in anhydrous 2-Propanol (5.0 mL).

• Acid Catalysis: Add concentrated HCl (1.0 equiv). Why? Anilines will not easily deprotonate the 2-OH. Instead, a full equivalent of acid protonates the pyrimidine N1/N3 positions, drastically lowering the LUMO and accelerating the attack of the weak aniline nucleophile.

• Thermal Activation: Reflux at 80 °C for 12–16 hours.

• In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc 1:1). Validation: The highly polar protonated product will stay at the baseline until neutralized.

• Workup: Concentrate the 2-propanol under reduced pressure. Triturate the resulting crude salt with cold diethyl ether to remove unreacted aniline, then neutralize with aqueous ammonia to isolate the free base.

Reaction Pathway & Decision Workflows

Figure 1: SNAr mechanistic pathway and the divergent effects of protic vs. aprotic solvation.

Figure 2: Decision matrix for solvent selection based on amine basicity and solvolysis risk.

References

• Title: Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions Source: ACS Omega URL: [Link]

• Title: Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction Source: Frontiers in Chemistry URL: [Link]

• Title: Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? Source: ChemSusChem URL: [Link]

• Title: Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? Source: Journal of Medicinal Chemistry URL: [Link]

Sources

• 1. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction [frontiersin.org]
• 3. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Halogenated Impurities in 4-Bromo-6-methoxypyrimidin-2-ol Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a persistent challenge in heterocyclic chemistry: isolating highly pure 4-Bromo-6-methoxypyrimidin-2-ol from complex, halogenated impurity profiles.

The electron-rich nature of substituted pyrimidines often leads to over-halogenation or regioisomeric byproducts during synthesis 1[1]. This guide provides field-proven, self-validating protocols to ensure >98% purity in your batches by explaining the causality behind each experimental choice.

Diagnostic Workflow

Diagnostic workflow for identifying and removing halogenated pyrimidine impurities.

Frequently Asked Questions (FAQs)

Q1: Why do polyhalogenated impurities (e.g., 5-bromo-4-bromo-6-methoxypyrimidin-2-ol) consistently form during my synthesis? A1: The causality lies in the electronic landscape of the pyrimidine ring. While pyrimidines are generally electron-deficient and resistant to electrophilic aromatic substitution, the presence of strongly electron-donating groups—specifically the hydroxyl (-OH) at C2 and the methoxy (-OMe) at C6—significantly alters the ring's reactivity. These groups donate π -electron density via resonance, highly activating the C5 position. Consequently, during the bromination step to install the 4-bromo group, competitive electrophilic substitution frequently occurs at the C(2,4,5) positions, leading to over-brominated impurities 2[2]. Controlling reaction stoichiometry is critical, but physical purification is almost always required to remove these thermodynamic sinks.

Q2: Can I use chemical dehalogenation (e.g., Zinc/Acetic Acid) to selectively remove the over-halogenated impurities? A2: I strongly advise against using reductive chemical dehalogenation for this specific compound. While methods utilizing Zinc powder and acetic acid are excellent for selectively removing halogens from pyrimidine rings, they preferentially reduce the halogen at the 4-position 3[3]. Applying this to 4-Bromo-6-methoxypyrimidin-2-ol will result in the cleavage of your desired 4-bromo functional group. Instead, you must rely on physical separation techniques that exploit the differential solubility of mono- versus di-halogenated species.

Q3: My crude batch has a persistent yellow/brown tint. How do I remove these degradation products without losing my product? A3: Persistent coloration in halogenated pyrimidine batches is typically caused by the thermal degradation of starting materials or the formation of trace polymeric halogenated byproducts during the reaction workup. The most effective method to resolve this is an Activated Carbon Treatment. By utilizing 1-2% by weight of activated carbon in a hot solvent, the highly porous carbon matrix selectively adsorbs these large, conjugated polymeric impurities while leaving the smaller target molecules in solution 4[4].

Quantitative Data: Purification Method Comparison

Purification Method	Target Impurity Profile	Average Yield Recovery	Scalability	Cost/Time Efficiency
Solvent/Anti-Solvent Recrystallization	Polyhalogenated isomers (e.g., dibromo)	75 - 85%	High	High
Activated Carbon Treatment	Colored polymeric degradants	90 - 95%	High	High
Silica Gel Flash Chromatography	Trace residual halogens (< 2%)	60 - 70%	Low	Low

Detailed Experimental Protocols

Protocol A: Solvent/Anti-Solvent Recrystallization

Causality: Polyhalogenated pyrimidines generally exhibit lower solubility in polar protic solvents compared to their mono-halogenated counterparts due to increased molecular weight and disrupted hydrogen bonding networks. We exploit this thermodynamic difference to crash out the pure product.

Step-by-Step Methodology:

• Dissolution: Suspend the crude 4-Bromo-6-methoxypyrimidin-2-ol in a minimal volume of hot methanol (approx. 5-7 mL/g of crude) at 60°C. Stir until the mono-halogenated product is fully dissolved.

  • Self-Validation Check: Any undissolved particulate remaining at this stage is likely the highly insoluble polyhalogenated byproduct.

• Hot Filtration: Rapidly filter the hot mixture through a pre-warmed Celite pad under vacuum to remove the insoluble polyhalogenated impurities.

• Anti-Solvent Addition: Transfer the filtrate to a clean flask. Slowly add cold distilled water (anti-solvent) dropwise while maintaining gentle stirring until the solution becomes slightly turbid.

• Crystallization: Allow the mixture to cool to room temperature slowly over 2 hours to promote the growth of large, pure crystals. Transfer to an ice bath (0-4°C) for 1 hour to maximize precipitation.

• Isolation: Filter the purified white crystals under vacuum, wash with an ice-cold water/methanol mixture (80:20 v/v), and dry under high vacuum at 40°C to a constant weight.

Protocol B: Activated Carbon Treatment for Colored Degradants

Causality: Activated carbon traps high-molecular-weight, conjugated impurities within its porous structure via van der Waals forces, effectively decolorizing the batch without chemically altering the pyrimidine core.

Step-by-Step Methodology:

• Preparation: Dissolve the crude, colored pyrimidine intermediate in a suitable hot solvent (e.g., ethyl acetate or ethanol) at 50°C.

• Carbon Addition: Remove the flask from the heat source temporarily and add activated carbon equivalent to 1-2% by weight of the crude product 4[4].

  • Self-Validation Check (Safety): Never add activated carbon to a boiling solution, as the porous powder acts as a nucleation site and will cause violent bumping.

• Adsorption: Return to heat and stir the suspension vigorously at 50°C for 15-30 minutes. This duration ensures thermodynamic equilibrium is reached for the adsorption of the polymeric impurities.

• Filtration: Filter the hot mixture through a tightly packed pad of Celite to remove the fine carbon particles.

  • Self-Validation Check (Visual): The resulting filtrate must be entirely clear and colorless. If a yellow tint remains, repeat the carbon treatment.

• Concentration: Evaporate the solvent under reduced pressure to recover the purified, decolorized 4-Bromo-6-methoxypyrimidin-2-ol.

References

• EvitaChem. "Buy 4-Bromo-6-methoxypyrimidine (EVT-1666635) | 69543-97-1".
• Benchchem. "Technical Support Center: Purification of Chlorinated Pyrimidine Intermediates".
• PMC. "Investigation into the Formation of Impurities during the Optimization of Brigatinib".
• Google Patents. "CN105859726A - Method for selective dehalogenation in pyrimidine fused ring".

Sources

• 1. evitachem.com [evitachem.com]
• 2. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN105859726A - Method for selective dehalogenation in pyrimidine fused ring - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Spectroscopic Validation of 4-Bromo-6-methoxypyrimidin-2-ol Reference Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and medicinal chemistry, the unequivocal structural confirmation and purity assessment of reference standards are paramount. This guide provides an in-depth technical comparison of spectroscopic methods for the validation of 4-Bromo-6-methoxypyrimidin-2-ol, a key heterocyclic building block. By integrating predicted data with experimental results from closely related analogs, this document establishes a robust framework for the comprehensive characterization of this and similar pyrimidine derivatives.

The structural integrity of a reference standard underpins the reliability of analytical methods and, ultimately, the quality and safety of pharmaceutical products. Regulatory bodies such as the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) provide stringent guidelines for the validation of analytical procedures and reference materials.[1][2][3][4] This guide aligns with these principles, offering a practical, scientifically-grounded approach to spectroscopic validation.

A Multi-Faceted Spectroscopic Approach

A singular analytical technique is often insufficient for the complete characterization of a novel compound. A comprehensive validation strategy for 4-Bromo-6-methoxypyrimidin-2-ol leverages the synergistic power of multiple spectroscopic techniques, each providing unique and complementary structural information. The primary methods discussed in this guide are Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

The following sections will delve into the theoretical and practical aspects of each technique, presenting predicted data for 4-Bromo-6-methoxypyrimidin-2-ol alongside experimental data from structurally analogous compounds to provide a comparative framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation of organic molecules in solution.[5] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.

Proton (¹H) NMR Spectroscopy

¹H NMR spectroscopy provides information on the number of distinct proton environments, their chemical shifts (δ), spin-spin coupling patterns (J), and integration (relative number of protons).

Predicted ¹H NMR Data for 4-Bromo-6-methoxypyrimidin-2-ol:

To establish a baseline for comparison, a predicted ¹H NMR spectrum was generated using computational models. These models utilize extensive databases of known chemical shifts and coupling constants to estimate the spectrum of a novel compound.

• CH Proton: A singlet is expected for the proton at the C5 position of the pyrimidine ring. Due to the electron-withdrawing effects of the adjacent bromine and nitrogen atoms, this proton is expected to be deshielded and appear in the downfield region of the spectrum.

• OCH₃ Protons: A singlet corresponding to the three protons of the methoxy group is anticipated. The chemical shift will be influenced by the electronic environment of the pyrimidine ring.

• OH/NH Proton: A broad singlet is expected for the hydroxyl/amino proton, the chemical shift of which can be highly variable and dependent on solvent, concentration, and temperature.

Comparative Experimental ¹H NMR Data of Analogous Compounds:

Analyzing the experimental spectra of closely related compounds provides invaluable context for validating the predicted data. For instance, in many pyrimidine derivatives, the C5-H proton appears as a singlet.[6] The chemical shifts of methoxy groups on pyrimidine rings are also well-documented.[6]

Proton Type	Predicted Chemical Shift (ppm) for 4-Bromo-6-methoxypyrimidin-2-ol	Observed Chemical Shift (ppm) in Analogous Pyrimidines
C5-H	~6.5 - 7.5	6.0 - 8.0[5][6]
OCH₃	~3.8 - 4.2	3.9 - 4.1[5]
OH/NH	Variable (broad)	Variable (broad)[6]

Carbon-¹³ (¹³C) NMR Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in the molecule gives rise to a distinct signal, and its chemical shift is indicative of its hybridization and electronic environment.

Predicted ¹³C NMR Data for 4-Bromo-6-methoxypyrimidin-2-ol:

Computational prediction suggests the following approximate chemical shifts for the carbon atoms in the target molecule.

• C=O Carbon (C2): This carbon is expected to be significantly deshielded due to the adjacent oxygen and nitrogen atoms, appearing at a high chemical shift.

• C-Br Carbon (C4): The carbon atom bonded to the bromine will also be deshielded, though to a lesser extent than C2.

• C-H Carbon (C5): The chemical shift of this carbon will be influenced by the adjacent bromine atom.

• C-OCH₃ Carbon (C6): This carbon will be deshielded due to the attached oxygen and nitrogen atoms.

• OCH₃ Carbon: The carbon of the methoxy group will appear in the typical range for sp³ hybridized carbons bonded to an oxygen atom.

Comparative Experimental ¹³C NMR Data of Analogous Compounds:

Experimental data from various substituted pyrimidines confirms these general trends. The chemical shifts of the ring carbons are highly sensitive to the nature and position of the substituents.[5]

Carbon Atom	Predicted Chemical Shift (ppm) for 4-Bromo-6-methoxypyrimidin-2-ol	Observed Chemical Shift (ppm) in Analogous Pyrimidines
C2 (C=O)	~160 - 170	155 - 175[5]
C4 (C-Br)	~140 - 150	135 - 155
C5 (C-H)	~100 - 110	95 - 115[5]
C6 (C-OCH₃)	~165 - 175	160 - 180
OCH₃	~55 - 65	50 - 60[5]

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[7] It is indispensable for determining the molecular weight of a compound and providing valuable structural information through the analysis of its fragmentation patterns.

Expected Mass Spectrum of 4-Bromo-6-methoxypyrimidin-2-ol:

• Molecular Ion Peak (M+): Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, the molecular ion peak will appear as a characteristic doublet with a separation of 2 m/z units and roughly equal intensity. This isotopic pattern is a definitive indicator of the presence of a single bromine atom in the molecule.

• Fragmentation Pattern: The fragmentation of pyrimidine derivatives is often initiated by the loss of substituents from the ring. For 4-Bromo-6-methoxypyrimidin-2-ol, common fragmentation pathways could include the loss of the methoxy group (•OCH₃), a neutral molecule of carbon monoxide (CO) from the pyrimidinone ring, and the bromine radical (•Br).

Comparative Fragmentation of Brominated Heterocycles:

The mass spectra of other brominated heterocyclic compounds consistently show the characteristic M/M+2 isotopic pattern for the molecular ion and fragments containing the bromine atom. The fragmentation pathways are also influenced by the stability of the resulting fragment ions.

Fourier-Transform Infrared (FTIR) Spectroscopy: Probing the Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[8][9] It is based on the absorption of infrared radiation by molecular vibrations.

Predicted FTIR Absorption Bands for 4-Bromo-6-methoxypyrimidin-2-ol:

• O-H/N-H Stretching: A broad absorption band is expected in the region of 3200-3500 cm⁻¹, corresponding to the O-H stretching of the hydroxyl group or N-H stretching if the molecule exists in its tautomeric amide form.

• C-H Stretching: Aromatic C-H stretching vibrations are expected to appear around 3000-3100 cm⁻¹, while the C-H stretching of the methoxy group will be observed in the 2850-2960 cm⁻¹ region.

• C=O Stretching: A strong absorption band in the range of 1650-1700 cm⁻¹ is characteristic of the carbonyl group (C=O) in the pyrimidin-2-one ring.

• C=N and C=C Stretching: Vibrations of the pyrimidine ring involving C=N and C=C bonds will result in several absorption bands in the 1400-1600 cm⁻¹ region.

• C-O Stretching: The C-O stretching of the methoxy group is expected to produce a strong band around 1200-1250 cm⁻¹.

• C-Br Stretching: The C-Br stretching vibration typically appears in the fingerprint region, below 700 cm⁻¹.

Comparative FTIR Data of Substituted Pyrimidines:

The FTIR spectra of various pyrimidine derivatives confirm the characteristic absorption bands for the pyrimidine ring and its substituents. The exact positions of these bands can be influenced by the electronic effects of the substituents.[8][9]

Functional Group Vibration	Predicted Wavenumber (cm⁻¹) for 4-Bromo-6-methoxypyrimidin-2-ol	Observed Wavenumber (cm⁻¹) in Analogous Pyrimidines
O-H/N-H Stretch	3200-3500 (broad)	3100-3500 (broad)[8]
Aromatic C-H Stretch	3000-3100	3000-3150[9]
Aliphatic C-H Stretch	2850-2960	2840-2970
C=O Stretch	1650-1700	1640-1710[8]
C=N, C=C Ring Stretches	1400-1600	1400-1620[9]
C-O Stretch (methoxy)	1200-1250	1200-1270
C-Br Stretch	< 700	< 700

Experimental Protocols

To ensure the generation of high-quality and reproducible data, standardized experimental protocols are essential. The following provides a general overview of the methodologies for each spectroscopic technique.

NMR Spectroscopy Protocol

• Sample Preparation: Accurately weigh 5-10 mg of the 4-Bromo-6-methoxypyrimidin-2-ol reference standard and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This typically requires a larger number of scans (e.g., 1024 or more) due to the low natural abundance of the ¹³C isotope.

• Data Processing: Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference both spectra to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry Protocol (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the reference standard (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Calibrate the mass spectrometer using a known standard to ensure mass accuracy. Set the ESI source parameters, including the capillary voltage, cone voltage, and desolvation gas flow and temperature, to optimal values for the analyte.

• Data Acquisition: Infuse the sample solution into the mass spectrometer at a constant flow rate. Acquire the mass spectrum over a relevant m/z range. For fragmentation analysis (MS/MS), select the molecular ion as the precursor ion and apply a collision energy to induce fragmentation.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions. Compare the observed isotopic pattern of the molecular ion with the theoretical pattern for a bromine-containing compound.

FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid reference standard directly onto the ATR crystal.

• Instrument Setup: Ensure the ATR crystal is clean. Collect a background spectrum of the empty ATR accessory.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum. Analyze the spectrum to identify the characteristic absorption bands of the functional groups.

Visualization of Validation Workflow

The following diagram illustrates the integrated workflow for the spectroscopic validation of a chemical reference standard like 4-Bromo-6-methoxypyrimidin-2-ol.

Caption: Integrated workflow for the spectroscopic validation of a reference standard.

Conclusion

The spectroscopic validation of a reference standard such as 4-Bromo-6-methoxypyrimidin-2-ol is a critical, multi-step process that ensures its identity, purity, and suitability for its intended use. By employing a combination of powerful analytical techniques like NMR, MS, and FTIR, and by comparing the acquired data with a robust set of predicted and analogous experimental data, researchers can have a high degree of confidence in the quality of their reference material. This comprehensive approach not only satisfies regulatory expectations but also upholds the principles of scientific integrity, forming a solid foundation for reliable and reproducible research and development in the pharmaceutical industry.

References

• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. USP-NF. Rockville, MD: United States Pharmacopeia. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Chaudhary, J. FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Appl Sci Biotechnol J Adv Res. [Link]

• ResearchGate. 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ManTech Publications. Advanced Spectroscopic Techniques in Pharmaceutical Analysis: A Critical Evaluation. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• ECA Academy. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. [Link]

• Agilent. USP Validation and Verification Expert Panel. [Link]

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• Narwal, S., et al. Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. Chemistry Central Journal. [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. Microwave Synthesis of Amino-Pyrimidines- FT-IR Spectrum. [Link]

• IIP Series. SPECTROSCOPIC TECHNIQUES FOR IDENTIFICATION OF DRUGS IN DIFFERENT PHARMACEUTICAL PREPARATIONS. [Link]

• Save My Exams. Fragmentation in Mass Spectrometry - IB Chemistry Notes. [Link]

• ResearchGate. FT-IR spectra of 4-bromo-2-[(E)-(phenylimino)methylphenol. [Link]

• ResearchGate. 1H and 13C NMR Spectra of the Condensed Pyrimidines 1-10. [Link]

• R Discovery. Studies on 13C magnetic resonance spectroscopy. XII. 13C and 1H NMR of 5-substituted pyrimidine derivatives. [Link]

• ResearchGate. FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. [Link]

• AIP Publishing. Experimental and Optimized Studies of Some Pyrimidine Derivatives. [Link]

• ConnectSci. Bromination of Pyrimidines: A Simple Inexpensive Method. [Link]

• PMC. Zwitterionic 4-bromo-6-methoxy-2-{[tris(hydroxymethyl)methyl]iminiumylmethyl}phenolate: crystal structure and Hirshfeld surface analysis. [Link]/PMC4721915/)

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A Comparative Guide to the Analysis of 4-Bromo-6-methoxypyrimidin-2-ol: A GC-MS Perspective

This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical methodologies for the characterization and quantification of 4-Bromo-6-methoxypyrimidin-2-ol. Designed for researchers, scientists, and professionals in drug development, this document delves into the causalities behind experimental choices, offers validated protocols, and provides a framework for selecting the optimal analytical approach based on specific research needs.

Introduction: The Analytical Challenge of a Key Building Block

4-Bromo-6-methoxypyrimidin-2-ol is a heterocyclic compound of significant interest in medicinal chemistry, often serving as a crucial intermediate in the synthesis of pharmacologically active molecules. Its structure, featuring a pyrimidine core with a bromine atom, a methoxy group, and a hydroxyl group, presents unique analytical challenges. The hydroxyl group imparts polarity and the potential for tautomerization to its keto form, 4-bromo-6-methoxy-1H-pyrimidin-2-one. These characteristics can lead to poor chromatographic performance, thermal instability, and ambiguous results if the analytical method is not carefully chosen and optimized.

Accurate quantification and impurity profiling of this intermediate are critical for ensuring the quality, safety, and efficacy of final drug products. This guide focuses on a robust GC-MS method, detailing the necessary derivatization steps, and compares its performance against established techniques like High-Performance Liquid Chromatography (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Part 1: A Deep Dive into the GC-MS Method for 4-Bromo-6-methoxypyrimidin-2-ol

Direct analysis of 4-Bromo-6-methoxypyrimidin-2-ol by GC-MS is inherently problematic. The presence of an active hydrogen on the hydroxyl group (or the N-H in its keto tautomer) makes the molecule highly polar and susceptible to strong interactions with the stationary phase of the GC column. This results in poor peak shape (tailing) and potential degradation at the high temperatures of the GC inlet and column.[1] Therefore, chemical derivatization is not merely an option but a prerequisite for successful GC-MS analysis.[2]

The Rationale for Silylation

To overcome the challenges of volatility and thermal stability, a derivatization strategy is essential. The most effective approach for compounds containing hydroxyl or amine groups is silylation.[1] This process replaces the active, polar hydrogen atom with a non-polar trimethylsilyl (TMS) group.

The proposed reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS). BSTFA is a powerful silylating agent that reacts efficiently with hydroxyl groups to form stable TMS-ethers. The resulting TMS-derivative of 4-Bromo-6-methoxypyrimidin-2-ol is significantly more volatile and thermally stable, making it ideally suited for GC-MS analysis.

Experimental Workflow for GC-MS Analysis

The following diagram outlines the complete workflow, from sample preparation to data acquisition and analysis.

Caption: Workflow for the GC-MS analysis of 4-Bromo-6-methoxypyrimidin-2-ol.

Detailed Experimental Protocol: GC-MS

1. Sample Preparation & Derivatization:

• Accurately weigh approximately 1 mg of the 4-Bromo-6-methoxypyrimidin-2-ol standard or sample into a 2 mL autosampler vial.

• Add 500 µL of an anhydrous solvent such as pyridine or acetonitrile. Ensure the solvent is truly anhydrous to prevent hydrolysis of the silylating reagent.

• Add 100 µL of BSTFA containing 1% TMCS. The TMCS acts as a catalyst, improving the reaction kinetics, especially for sterically hindered hydroxyl groups.

• Cap the vial tightly and heat in a heating block or oven at 75°C for 45 minutes to ensure the derivatization reaction goes to completion.

• Allow the vial to cool to room temperature before placing it in the autosampler.

2. GC-MS Instrumentation & Conditions:

• System: A gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.[3][4]

• Injector: Split/Splitless inlet, operated in splitless mode for trace analysis.

• Injector Temperature: 250°C.

• Liner: Deactivated single taper gooseneck splitless liner.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Column: A low-polarity capillary column such as a VF-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line Temp: 280°C.

• Ion Source Temp: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode:

  • For Identification: Full Scan mode from m/z 50 to 400.

  • For Quantification: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and selectivity.

Part 2: Comparison with Alternative Analytical Techniques

While GC-MS offers excellent performance post-derivatization, other techniques can analyze the compound directly, each with its own set of advantages and limitations.

Alternative 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a workhorse technique for the analysis of non-volatile and thermally labile compounds, making it suitable for the direct analysis of 4-Bromo-6-methoxypyrimidin-2-ol.

• Methodology: A reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent like acetonitrile or methanol. Detection is performed using a UV detector at a wavelength where the analyte exhibits maximum absorbance.

• Advantages:

  • No derivatization required, simplifying sample preparation.

  • Robust and reliable for routine quality control and purity assessments.

• Disadvantages:

  • Lower selectivity; co-eluting impurities with similar UV spectra can interfere with quantification.

  • Lower sensitivity compared to mass spectrometry-based methods.

  • Provides no structural confirmation beyond the retention time match with a known standard.

Alternative 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the sensitive and selective detection of mass spectrometry.

• Methodology: Similar chromatographic conditions to HPLC-UV are used. The column eluent is directed into a mass spectrometer, typically using an Electrospray Ionization (ESI) source. Analysis can be performed on a triple quadrupole instrument for high-sensitivity quantification (LC-MS/MS) or a high-resolution mass spectrometer (HRMS) for definitive structural elucidation.[5][6]

• Advantages:

  • High sensitivity and selectivity, allowing for detection at very low levels.

  • No derivatization needed.

  • Provides definitive structural information based on the mass-to-charge ratio and fragmentation patterns.

• Disadvantages:

  • Susceptible to matrix effects, where components in the sample matrix can suppress or enhance the ionization of the analyte.

  • Higher instrument and operational costs compared to HPLC-UV and GC-MS.

Performance Comparison Summary

The following table provides a comparative summary of the three techniques for the analysis of 4-Bromo-6-methoxypyrimidin-2-ol.

Feature	GC-MS (with Derivatization)	HPLC-UV	LC-MS / LC-MS/MS
Sample Preparation	Moderate (Requires derivatization)	Simple (Dilute and shoot)	Simple (Dilute and shoot)
Sensitivity	High to Very High (SIM/MRM)	Low to Moderate	Very High
Selectivity	Very High	Moderate	Very High
Structural Info	High (EI fragmentation library)	Low (Retention time only)	Very High (MS/MS fragmentation)
Run Time	Moderate (~15-20 min)	Short to Moderate (~10-20 min)	Short to Moderate (~10-15 min)
Cost per Sample	Moderate	Low	High
Key Advantage	Excellent for volatile impurities, robust libraries	Simplicity, low cost, routine QC	Best for sensitivity and specificity
Key Disadvantage	Derivatization step required	Low sensitivity and selectivity	Matrix effects, high cost

Part 3: Data Interpretation and Validation Insights

Interpreting GC-MS Data

Upon injection of the silylated derivative, the resulting total ion chromatogram (TIC) should show a sharp, symmetrical peak at a specific retention time. The mass spectrum of this peak is key to confirming the identity.

• Expected Mass Spectrum: The EI mass spectrum of the TMS-derivative of 4-Bromo-6-methoxypyrimidin-2-ol (C9H15BrN2O2Si) would be expected to show:

  • Molecular Ion (M+•): A characteristic isotopic cluster around m/z 306/308 due to the presence of the bromine atom (79Br and 81Br in an approximate 1:1 ratio).

  • Key Fragments: A prominent peak at M-15 (loss of a methyl group from the TMS moiety), and other fragments corresponding to the pyrimidine ring structure.

Method Validation Principles

Any chosen analytical method must be validated for its intended purpose. For the GC-MS method described, validation would involve:

• Specificity: Injecting a blank and known related compounds to ensure no interference at the retention time of the analyte.

• Linearity: Preparing a calibration curve over the expected concentration range and demonstrating a linear relationship (e.g., r² > 0.995).

• Accuracy & Precision: Analyzing samples of known concentration to determine the recovery and the repeatability of the measurement.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determining the lowest concentration that can be reliably detected and quantified.

Conclusion: Selecting the Right Tool for the Job

The choice of analytical technique for 4-Bromo-6-methoxypyrimidin-2-ol depends critically on the analytical objective.

• GC-MS is an outstanding choice when high selectivity and structural confirmation are required, especially for identifying unknown impurities or when a comprehensive volatile impurity profile is needed. The necessity of derivatization is a procedural step that is well-justified by the high quality and reliability of the resulting data.

• HPLC-UV remains a practical and cost-effective solution for routine quality control applications, such as purity assays where the identity of the main component is already confirmed and sensitivity requirements are not stringent.

• LC-MS/MS is the undisputed leader for trace-level quantification in complex matrices, offering unparalleled sensitivity and specificity without the need for derivatization. It is the preferred method when analyzing low-level impurities or metabolites in biological samples.

By understanding the fundamental principles, advantages, and limitations of each technique, researchers can confidently select and implement the most appropriate analytical strategy, ensuring data of the highest integrity in the drug development process.

References

• Ohkuma, T., et al. (1995). Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 665(1), 113-121. [Link]

• Dizdaroglu, M. (1990). Gas chromatography-mass spectrometry of free radical-induced products of pyrimidines and purines in DNA. Methods in Enzymology, 193, 842-857. [Link]

• de la Mora, E., et al. (2009). Gas-phase fragmentation of protonated C60-pyrimidine derivatives. Journal of the American Society for Mass Spectrometry, 20(6), 1051-1062. [Link]

• Camafeita, E., et al. (2005). Mass spectrometry for analysis of purine and pyrimidine compounds. ResearchGate. [Link]

• Bibel, M. (2025). Derivatization of metabolites for GC-MS via methoximation+silylation. JoVE (Journal of Visualized Experiments). [Link]

• Lur, H.S. (1998). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 6(3). [Link]

• ATSDR. (2022). Analytical Methods. Agency for Toxic Substances and Disease Registry. [Link]

• Bibel, M. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. [Link]

• Moros, G., et al. (2017). Investigation of the derivatization conditions for GC-MS metabolomics of biological samples. Bioanalysis, 9(1), 53-65. [Link]

• Cobbold, S.A., et al. (2013). Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry. Malaria Journal, 12, 347. [Link]

• Journal of Biological and Molecular Chemistry. (2025). Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction. [Link]

• Agilent Technologies. (2012). Rugged GC/MS/MS Pesticide Residue Analysis Fulfilling the USDA Pesticide Data Program (PDP) Requirements. [Link]

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Safety & Regulatory Compliance

Navigating the Synthesis Landscape: A Guide to Safely Handling 4-Bromo-6-methoxypyrimidin-2-ol

For Immediate Implementation: A Comprehensive Safety and Operations Protocol for Researchers, Scientists, and Drug Development Professionals

The novel heterocyclic compound, 4-Bromo-6-methoxypyrimidin-2-ol, presents significant opportunities in medicinal chemistry and materials science. As with any pioneering research, a deep understanding of the molecule's characteristics is paramount, not only for successful experimental outcomes but, more critically, for ensuring the safety of laboratory personnel. This guide provides a detailed protocol for the safe handling, use, and disposal of 4-Bromo-6-methoxypyrimidin-2-ol, grounded in established safety principles for halogenated aromatic compounds.

Hazard Identification and Risk Assessment: Understanding the Molecule

While a specific Safety Data Sheet (SDS) for 4-Bromo-6-methoxypyrimidin-2-ol is not yet widely available, by analyzing its structural motifs—a brominated pyrimidine core with methoxy and hydroxyl functional groups—we can extrapolate its potential hazards based on well-characterized analogous compounds.

Primary Concerns:

• Skin and Eye Irritation: Halogenated aromatic compounds are known to cause irritation upon contact with skin and eyes.[1][2][3][4][5] Prolonged or repeated exposure can lead to more severe dermal reactions.

• Respiratory Tract Irritation: Inhalation of dust or aerosols may cause irritation to the respiratory system.[2][3][4]

• Toxicity upon Ingestion and Absorption: Similar compounds are classified as harmful if swallowed or absorbed through the skin.[3][4][5][6][7]

• Environmental Hazard: Brominated organic compounds can be persistent in the environment and may be toxic to aquatic life.[8][9] Improper disposal is a significant concern.

Table 1: Hazard Profile of Structurally Related Compounds

Hazard Classification	Representative Compounds	Key Findings
Acute Oral Toxicity	2-Bromo-6-methoxypyridine	Category 4 (Harmful if swallowed)[3][5]
Skin Corrosion/Irritation	2-Bromo-6-methoxypyridine, 4-Bromo-2,6-xylidine	Category 2 (Causes skin irritation)[2][3][4]
Serious Eye Damage/Irritation	2-Bromo-6-methoxypyridine, 4-Bromo-2,6-xylidine	Category 2 (Causes serious eye irritation)[2][3][4][5]
Acute Inhalation Toxicity	2-Bromo-6-methoxypyridine, 4-Bromo-2,6-xylidine	Category 4 (Harmful if inhaled)[3][4][7]
Acute Dermal Toxicity	2-Bromo-6-methoxypyridine, 4-Bromo-2,6-xylidine	Category 4 (Harmful in contact with skin)[3][4][7]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling 4-Bromo-6-methoxypyrimidin-2-ol. The following provides a minimum standard; however, a site-specific risk assessment should always be conducted to determine if additional protection is required.

Mandatory PPE:

• Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards are required at all times.[1][10] A face shield should be worn in situations with a high risk of splashes or aerosol generation.

• Skin Protection:

  • Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves must be inspected for integrity before each use and changed immediately if contaminated, punctured, or torn.[10]

  • Lab Coat: A full-length laboratory coat with long sleeves is mandatory to prevent skin contact.[1]

• Respiratory Protection: In situations where dust or aerosols may be generated (e.g., weighing, preparing solutions), a NIOSH-approved respirator with an appropriate filter for organic vapors and particulates is necessary.[1]

Caption: Mandatory PPE workflow for handling 4-Bromo-6-methoxypyrimidin-2-ol.

Operational Plan: From Receipt to Reaction

A systematic approach to handling this compound will minimize exposure and prevent accidental release.

Step 1: Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1]

• The storage container should be clearly labeled with the chemical name and all relevant hazard warnings.

Step 2: Weighing and Solution Preparation

• All weighing and solution preparation must be conducted within a certified chemical fume hood to control potential dust and vapor exposure.

• Use non-sparking tools to handle the solid material.[10]

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Step 3: Reaction Setup and Execution

• All reactions involving 4-Bromo-6-methoxypyrimidin-2-ol must be performed in a chemical fume hood.

• Ensure that all glassware is free from defects and is appropriate for the planned reaction conditions.

• Have an emergency plan in place, including the location and proper use of safety showers and eyewash stations.[2]

Disposal Plan: Responsible Stewardship

The disposal of 4-Bromo-6-methoxypyrimidin-2-ol and any associated waste must be handled with care to prevent environmental contamination.

Waste Segregation:

• Solid Waste: All contaminated solid waste, including gloves, weighing paper, and disposable labware, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour this waste down the drain.[10]

Disposal Procedure:

• All waste containing 4-Bromo-6-methoxypyrimidin-2-ol must be disposed of through a licensed hazardous waste disposal company.[1][2]

• Follow all local, state, and federal regulations for the disposal of halogenated organic compounds.[8]

Caption: Step-by-step disposal plan for 4-Bromo-6-methoxypyrimidin-2-ol waste.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

In Case of:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[1][2][3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][10]

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.[10]

By adhering to these protocols, researchers can confidently and safely work with 4-Bromo-6-methoxypyrimidin-2-ol, fostering a culture of safety and scientific excellence.

References

• 4 - Safety data sheet. (2023, September 13). Retrieved from [Link]

• MDPI. (2024, July 18). Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents Targeting the Polymerase PA–PB1 Subunits Interaction. Retrieved from [Link]

• Ministry for the Environment. (n.d.). Managing waste that may contain brominated flame retardants. Retrieved from [Link]

• RSC Publishing. (2024, April 23). Regioselective C(sp 2 )–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(III) under aqueous and ambient conditions. Retrieved from [Link]

• MDPI. (2025, January 2). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. Retrieved from [Link]

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